Cas no 2385216-84-0 (Ethanone, 1-​[3-​(methylthio)​-​5-​(trifluoromethyl)​phenyl]​-)

• Product Name: Ethanone, 1-​[3-​(methylthio)​-​5-​(trifluoromethyl)​phenyl]​-
• CAS No: 2385216-84-0
• MF: C₁₀H₉F₃OS
• MW: 234.24
• CID: 5076861
• Update Time: 2025-07-24

Ethanone, 1-​[3-​(methylthio)​-​5-​(trifluoromethyl)​phenyl]​- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-​[3-​(methylthio)​-​5-​(trifluoromethyl)​phenyl]​-

• Inchi： 1S/C10H9F3OS/c1-6(14)7-3-8(10(11,12)13)5-9(4-7)15-2/h3-5H,1-2H3
• InChI Key： PTVZEVNEKYTLFM-UHFFFAOYSA-N
• SMILES： C(F)(F)(C1C=C(C=C(C=1)C(C)=O)SC)F

Additional information on Ethanone, 1-​[3-​(methylthio)​-​5-​(trifluoromethyl)​phenyl]​-

Ethanone, 1-[3-(methylthio)-5-(trifluoromethyl)phenyl]- (CAS No. 2385216-84-0): A Versatile Intermediate in Modern Chemical Biology and Medicinal Chemistry

Ethanone, 1-[3-(methylthio)-5-(trifluoromethyl)phenyl]-, identified by its unique chemical identifier CAS No. 2385216-84-0, represents a compound of significant interest in the realms of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the synthesis of bioactive molecules and the development of novel therapeutic agents. The presence of both methylthio and trifluoromethyl substituents in its aromatic ring system imparts distinct electronic and steric properties, making it a valuable scaffold for further functionalization.

The structural motif of Ethanone, 1-[3-(methylthio)-5-(trifluoromethyl)phenyl]-, consists of a central benzene ring adorned with two key functional groups. The methylthio (SMe) group at the 3-position introduces a sulfur atom bonded to a methyl group, which can participate in various chemical reactions such as nucleophilic substitution or metal coordination. Concurrently, the trifluoromethyl (CF₃) group at the 5-position introduces electron-withdrawing inductive effects, influencing the reactivity and electronic properties of the aromatic system. This combination of substituents makes the compound a versatile intermediate for constructing more complex molecules.

In recent years, there has been growing interest in leveraging such structurally diverse intermediates for the development of novel pharmaceuticals. The methylthio and trifluoromethyl groups are particularly noteworthy due to their prevalence in bioactive molecules. For instance, trifluoromethylation is a well-documented strategy to enhance metabolic stability and binding affinity in drug candidates. Similarly, sulfur-containing heterocycles are frequently encountered in natural products and pharmacologically active compounds. The compound Ethanone, 1-[3-(methylthio)-5-(trifluoromethyl)phenyl]-, thus serves as a promising building block for synthesizing molecules with tailored biological activities.

The utility of this compound extends beyond simple pharmacological applications. It has been explored as a precursor in the synthesis of advanced materials and specialty chemicals. The electronic properties imparted by the trifluoromethyl group can be particularly advantageous in designing organic semiconductors or liquid crystals. Furthermore, the presence of the methylthio moiety allows for further derivatization via cross-coupling reactions, such as Suzuki or Stille couplings, enabling the construction of biaryl systems that are prevalent in many biologically active compounds.

Recent advancements in synthetic methodologies have further highlighted the importance of such intermediates. Transition-metal-catalyzed reactions have revolutionized organic synthesis by providing efficient routes to complex molecular architectures. Ethanone, 1-[3-(methylthio)-5-(trifluoromethyl)phenyl]-, can be employed as a key starting material in these transformations. For example, palladium-catalyzed cross-coupling reactions have been utilized to introduce diverse functional groups at specific positions on the aromatic ring. This flexibility has enabled chemists to access a wide array of derivatives with tailored properties for various applications.

The compound's relevance is also underscored by its potential role in drug discovery pipelines. Many modern therapeutics are designed based on natural product scaffolds or computationally generated molecular entities. Ethanone derivatives have been investigated for their potential antimicrobial, anti-inflammatory, and anticancer properties. The combination of electron-withdrawing and electron-donating groups on the aromatic ring can modulate interactions with biological targets, making it an attractive scaffold for structure-activity relationship studies.

In conclusion, Ethanone, 1-[3-(methylthio)-5-(trifluoromethyl)phenyl]- (CAS No. 2385216-84-0), stands as a testament to the importance of structurally diverse intermediates in modern chemical biology and medicinal chemistry. Its unique combination of substituents provides a rich platform for synthetic exploration and biological evaluation. As research continues to uncover new methodologies and applications for such compounds, their significance is likely to grow even further.